Cas no 61997-81-7 (2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl-)

• Product Name: 2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl-
• CAS No: 61997-81-7
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD00129312
• CID: 1632616
• PubChem ID: 3309407
• Update Time: 2025-05-30

2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl-
• MFCD00129312
• 61997-81-7
• MS-9962
• 3-((3-AMINOPHENYL)AMINO)-5,5-DIMETHYLCYCLOHEX-2-EN-1-ONE
• 3-[(3-aminophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
• AKOS022170561
• 3-(3-aminoanilino)-5,5-dimethylcyclohex-2-en-1-one

• MDL： MFCD00129312
• Inchi： 1S/C14H18N2O/c1-14(2)8-12(7-13(17)9-14)16-11-5-3-4-10(15)6-11/h3-7,16H,8-9,15H2,1-2H3
• InChI Key： AWHGVBLKVBWMMM-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(C)(C)C1)NC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 230.14204
• Monoisotopic Mass: 230.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl-

2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl (CAS No. 61997-81-7)

The compound 2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl (CAS No. 61997-81-7) is a fascinating organic molecule with a complex structure and diverse applications. This compound belongs to the class of cyclohexenones, which are cyclic ketones with a six-membered ring containing one double bond. The presence of the cyclohexenone moiety in its structure contributes to its unique chemical properties and reactivity.

One of the key features of this compound is the 3-amino group attached to the phenyl ring. This functional group plays a significant role in its chemical behavior and biological activity. Recent studies have highlighted the potential of such amino-substituted aromatic compounds in drug design, particularly in the development of anti-inflammatory agents and antitumor drugs. The amino group can act as a nucleophile in various reactions, making it a valuable site for further chemical modifications.

The 5,5-dimethyl substitution on the cyclohexenone ring adds another layer of complexity to this molecule. This substitution not only influences the physical properties of the compound but also affects its stereochemistry and reactivity. The dimethyl groups can provide steric hindrance, which can be advantageous in certain synthetic pathways or in stabilizing specific conformations of the molecule.

From a synthetic perspective, 2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl can be synthesized through various routes, including condensation reactions and cycloaddition processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to interact with biological targets such as enzymes and receptors makes it a potential candidate for drug development. For instance, studies have demonstrated that derivatives of this compound exhibit antiproliferative activity against cancer cell lines, suggesting its potential use in anticancer therapies.

Moreover, the compound's structural versatility allows for further functionalization to explore its utility in other areas such as agricultural chemistry and materials science. For example, modifications to the amino group or the cyclohexenone ring could yield compounds with herbicidal or fungicidal properties.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl is crucial for its safe handling and disposal. Recent research has focused on identifying microbial degradation mechanisms and assessing its toxicity to aquatic organisms.

In conclusion, 2-Cyclohexen-1-one, 3-[(3-aminophenyl)amino]-5,5-dimethyl (CAS No. 61997-81-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.